Cas no 1256467-37-4 (2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-one)

2,2,2-Trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-one is a fluorinated aromatic ketone with significant utility in synthetic organic chemistry, particularly as a versatile intermediate in pharmaceuticals and agrochemicals. Its trifluoroacetyl group enhances electrophilic reactivity, facilitating selective transformations, while the methoxy and fluoro substituents contribute to steric and electronic modulation. This compound is valued for its stability under various reaction conditions and its role in constructing complex molecular frameworks. Its structural features make it suitable for applications in medicinal chemistry, including the synthesis of bioactive molecules with improved metabolic stability and binding affinity. High purity and consistent performance ensure reliability in research and industrial processes.

2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-one structure

1256467-37-4 structure

Product Name:2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-one

CAS No:1256467-37-4

MF:C₉H₆F₄O₂

MW:222.136356830597

MDL:MFCD07380760

CID:1037297

PubChem ID:71463772

Update Time:2025-06-12

2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2,2,2-Trifluoro-1-(5-fluoro-2-methoxyphenyl)ethanone
- 2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-one
- 1256467-37-4
- AKOS016009102
- EN300-1929290
- DB-346376
- Ethanone, 2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)-
- DTXSID30855681
- MDL： MFCD07380760
- Inchi： 1S/C9H6F4O2/c1-15-7-3-2-5(10)4-6(7)8(14)9(11,12)13/h2-4H,1H3
- InChI Key： NNVWNPUYOHONFK-UHFFFAOYSA-N
- SMILES： FC1C=CC(=C(C(C(F)(F)F)=O)C=1)OC

Computed Properties

Exact Mass: 222.03039208g/mol
Monoisotopic Mass: 222.03039208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26.3Å²

2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-one Pricemore >>

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Alichem	A019120242-1g	2,2,2-Trifluoro-1-(5-fluoro-2-methoxyphenyl)ethanone	1256467-37-4	95%	1g	$400.00	2023-09-03
Chemenu	CM131260-1g	2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-one	1256467-37-4	95%	1g	$282	2021-08-05
abcr	AB435144-1 g	3'-Fluoro-6'-methoxy-2,2,2-trifluoroacetophenone; .	1256467-37-4		1g	€397.60	2023-07-18
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Chemenu	CM131260-1g	2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-one	1256467-37-4	95%	1g	$***	2023-04-03
Enamine	EN300-1929290-0.05g	2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-one	1256467-37-4		0.05g	$468.0	2023-09-17
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Enamine	EN300-1929290-0.25g	2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-one	1256467-37-4		0.25g	$513.0	2023-09-17
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